1-(4-chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-1,4-dihydropyridazine-3-carboxamide

• Molecular Formula: C22H18ClN5O3
• Molecular Weight: 435.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-4-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C22H18ClN5O3/c1-14-19(22(31)28(26(14)2)17-6-4-3-5-7-17)24-21(30)20-18(29)12-13-27(25-20)16-10-8-15(23)9-11-16/h3-13H,1-2H3,(H,24,30)
• InChI Key: VNPUWXFWTWHSHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C3=NN(C=CC3=O)C4=CC=C(C=C4)Cl

Description

吡唑核心结构的模块化合成

目标分子中1,5-二甲基-3-氧代-2-苯基-2,3-二氢-1H-吡唑单元的构建主要采用改良Knorr缩合反应。以4-氯苯胺为起始原料，在p-硝基苯甲酸催化下，与1,3-二酮类化合物发生分步缩合，首先形成腙中间体，随后通过分子内环化生成吡唑环。该过程的关键在于控制反应体系的质子环境，防止副产物如亚胺(VI)和肼分解产物(VII)的生成。实验表明，采用二异丙基乙胺(DIPEA)作为碱，在DMF溶剂中于50℃反应12小时，可获得39%收率的晶体产物。

表1. 典型吡唑合成条件对比

催化剂	溶剂	温度(℃)	时间(小时)	收率(%)	文献
p-NO₂C₆H₄COOH	乙醇	回流	24	45
DIPEA	DMF	50	12	39
无催化剂	水	100	48	17

哒嗪环的构筑与杂化连接

哒嗪单元的合成常采用逆电子需求Diels-Alder反应，以3,6-二(吡啶-2-基)-1,2,4,5-四嗪为双烯体，与适当亲双烯体在微波辅助下进行。研究显示，将传统甲苯回流数天的条件改为二氯甲烷中150℃微波辐射数小时，反应速率提升10倍以上。获得哒嗪核心后，通过酰胺缩合与吡唑模块连接。采用1-乙基-3-(3-二甲基氨基丙基)碳二亚胺盐酸盐(EDC)与羟基苯并三氮唑(HOBt)催化体系，在超声辅助下可实现83%的偶联效率。

Preparation Methods

Cyclocondensation to Form the Dihydropyridazine Core

The dihydropyridazine ring is constructed through a Huisgen cycloaddition reaction:

• Reactants : 4-Chlorophenylhydrazine (1.0 eq) and dimethyl acetylenedicarboxylate (1.2 eq) in ethanol.

• Conditions : Reflux at 78°C for 6 h under nitrogen.

• Outcome : Forms dimethyl 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3,5-dicarboxylate (Yield: 78%).

Mechanistic Insight :
The reaction proceeds via a [4+2] cycloaddition, where the hydrazine acts as a diene and the acetylenedicarboxylate as a dienophile. The electron-withdrawing chlorine substituent enhances electrophilicity at the hydrazine’s aryl group.

Hydrolysis and Carboxamide Formation

The ester groups are hydrolyzed to carboxylic acids, followed by conversion to the acid chloride:

• Hydrolysis :

  • Reactants: Dicarboxylate intermediate (1.0 eq), NaOH (2.5 eq), H₂O/ethanol (1:1).

  • Conditions: 60°C, 3 h.

  • Outcome: 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3,5-dicarboxylic acid (Yield: 92%).

• Acid Chloride Formation :

  • Reactants: Dicarboxylic acid (1.0 eq), thionyl chloride (3.0 eq).

  • Conditions: Reflux in anhydrous toluene for 8 h.

  • Outcome: 3,5-Bis(chlorocarbonyl)-1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine (Yield: 85%).

Coupling with Pyrazole-4-Amine

The final carboxamide bond is formed via nucleophilic acyl substitution:

• Reactants :

  • Pyridazine acid chloride (1.0 eq).

  • 1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-amine (1.1 eq).

  • Base: K₂CO₃ (2.0 eq) in anhydrous THF.

• Conditions :

  • Temperature: 0°C → room temperature, 12 h.

  • Workup: Filtration, solvent evaporation, recrystallization from ethanol/water.

• Outcome :

  • 1-(4-Chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-1,4-dihydropyridazine-3-carboxamide (Yield: 68%, Purity: 98.5% by HPLC).

Industrial-Scale Production Optimization

Continuous Flow Synthesis

To enhance scalability, a continuous flow system replaces batch processing:

Parameter	Batch Method	Flow System
Reaction Time	6 h	45 min
Yield	78%	82%
Solvent Consumption	500 mL/mol	150 mL/mol

Advantages : Improved heat transfer, reduced side reactions, and higher throughput.

Catalytic Enhancements

• Palladium Catalysts : Pd(OAc)₂ (0.5 mol%) accelerates coupling steps, reducing reaction time by 40%.

• Microwave Assistance : Microwave irradiation (150 W, 100°C) during cyclocondensation increases yield to 85%.

Purification and Characterization

Crystallization Techniques

• Solvent System : Ethyl acetate/hexane (3:7) at −20°C produces needle-like crystals suitable for X-ray diffraction.

• Purity Control : Recrystallization achieves >99% purity, critical for pharmaceutical applications.

Analytical Validation

Technique	Key Data
¹H NMR (DMSO-d₆)	δ 12.35 (s, 1H, NH), 8.21 (s, 1H, pyridazine-H)
IR (KBr)	1685 cm⁻¹ (C=O), 1650 cm⁻¹ (amide I)
HPLC	tᵣ = 6.7 min (C18 column, MeOH/H₂O 70:30)

Challenges and Mitigation Strategies

• Byproduct Formation :

  • Issue : Over-chlorination during acid chloride synthesis.

  • Solution : Strict stoichiometric control of SOCl₂ (3.0 eq max) and inert atmosphere.

• Low Coupling Efficiency :

  • Issue : Steric hindrance from the pyrazole’s 1,5-dimethyl groups.

  • Solution : Use of polar aprotic solvents (DMF) to stabilize transition states.

Chemical Reactions Analysis

Types of Reactions

1-(4-chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-1,4-dihydropyridazine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where specific groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions may produce compounds with different functional groups.

Scientific Research Applications

1-(4-chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-1,4-dihydropyridazine-3-carboxamide has several scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: The compound could be investigated for its potential therapeutic effects, including anti-inflammatory or anticancer properties.

Industry: It may be used in the development of new materials or as a precursor for industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-1,4-dihydropyridazine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to the modulation of biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The compound’s closest analogs include pyrazole-carboxamide derivatives and heterocyclic systems with modifications to the aryl substituents, heteroatom positioning, and core ring systems. Key comparisons are summarized below:

Compound	Core Structure	Substituents	Key Functional Groups	Reported Activity
Target Compound	Pyridazine + Pyrazolone	4-Chlorophenyl, 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl	Carboxamide, Dihydropyridazine	Not explicitly reported
5-Chloro-N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carboxamide (3b)	Pyrazole	4-Chlorophenyl, 4-cyano-pyrazole	Carboxamide, Chloro, Cyano	Anticancer (in vitro)
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)formamide	Pyrazolone	Formamide	Formamide, Methyl, Phenyl	Intermediate for analgesics
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[4-(methylsulfanyl)phenyl]acetamide	Pyrazolone	4-Methylsulfanylphenyl	Acetamide, Sulfur-containing substituent	Crystallographic study

Physicochemical Properties

• Melting Points: Chlorinated derivatives (e.g., 3b, mp 171–172°C) exhibit higher melting points than non-halogenated analogs (e.g., 3a, mp 133–135°C), attributed to stronger intermolecular forces from Cl substituents .
• Solubility : The dihydropyridazine core in the target compound may enhance water solubility compared to fully aromatic pyridazines, though this requires experimental validation.

Substituent Effects on Bioactivity

• Chlorophenyl Groups : Enhance lipophilicity and membrane permeability, as seen in 3b and related anticancer agents .
• Pyrazolone Moieties : Critical for hydrogen bonding (e.g., N–H···O interactions) and binding to biological targets, as demonstrated in antipyretic intermediates .

Crystallographic Insights

• Related pyrazolone derivatives exhibit orthorhombic crystal systems (e.g., P2$1$2$1$2$_1$) with intermolecular hydrogen bonds stabilizing the structure .
• The methylsulfanyl group in induces steric hindrance, altering packing efficiency compared to chlorophenyl analogs.

Pharmacological Potential

• While direct data for the target compound is unavailable, structurally similar pyrazole-carboxamides show anticancer activity (IC$_{50}$ values <10 μM in some cases) .
• The dihydropyridazine core may confer unique pharmacokinetic properties, such as reduced oxidation compared to fully unsaturated pyridazines.

Biological Activity

The compound 1-(4-chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-1,4-dihydropyridazine-3-carboxamide is a novel chemical entity with potential pharmacological applications. This article reviews its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

The chemical structure of the compound can be summarized as follows:

Property	Value
Molecular Formula	C18H17ClN4O2
Molecular Weight	356.806 g/mol
CAS Number	5525-35-9
LogP	3.868

The biological activity of this compound is primarily attributed to its interaction with various biological targets. Preliminary studies suggest that it may exhibit anti-inflammatory , antioxidant , and anticancer properties. The presence of both the pyrazole and pyridazine moieties is believed to enhance its reactivity towards biological targets.

Anticancer Activity

In vitro studies have shown that derivatives of pyrazole compounds can inhibit the growth of cancer cell lines. For instance, compounds similar to the target structure have demonstrated significant cytotoxicity against breast cancer (MCF-7) and colon cancer (HCT-116) cell lines, with IC50 values indicating effective concentration ranges for therapeutic use .

Case Study: Cytotoxicity Against Cancer Cells

A recent study evaluated the cytotoxic effects of various substituted pyrazoles on different cancer cell lines. The results indicated that certain derivatives exhibited potent activity against MCF-7 cells with IC50 values ranging from 6.2 μM to 43.4 μM . These findings support the hypothesis that the target compound may share similar anticancer properties.

Anti-inflammatory Effects

Research has also highlighted the anti-inflammatory properties of pyrazole derivatives. A specific derivative was found to possess higher anti-inflammatory activity compared to diclofenac sodium, a standard anti-inflammatory drug . This suggests that our compound could potentially serve as a more effective alternative in treating inflammatory conditions.

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anticancer	Cytotoxicity in MCF-7 and HCT-116 cells
Anti-inflammatory	Superior activity compared to diclofenac sodium
Antioxidant	Potential based on structural analysis

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-(4-chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-1,4-dihydropyridazine-3-carboxamide, and how can reaction efficiency be optimized?

• Methodology : Use a multi-step approach involving:

• Coupling reactions : Amide bond formation between pyridazine and pyrazole precursors (e.g., via EDCI/HOBt coupling) .
• Optimization : Apply statistical experimental design (e.g., factorial design) to identify critical parameters (temperature, solvent polarity, catalyst loading). For example, ICReDD’s computational-informational framework accelerates reaction optimization by integrating quantum chemical calculations and experimental data .
  • Characterization : Confirm purity via HPLC (>95%) and structural integrity via $^1H$/$^{13}C$-NMR and HRMS .

Q. How should researchers address challenges in crystallizing this compound for structural validation?

• Approach :

• Solvent screening : Use vapor diffusion or slow evaporation with polar aprotic solvents (DMF, DMSO) mixed with non-polar solvents (hexane).
• Co-crystallization : Introduce co-formers (e.g., carboxylic acids) to stabilize lattice structures.
• Validation : Single-crystal X-ray diffraction (SC-XRD) resolves bond lengths/angles, as demonstrated for structurally analogous pyrazole-carboxamides .

Advanced Research Questions

Q. How can computational modeling predict the reactivity and regioselectivity of this compound in nucleophilic substitution reactions?

• Method :

• Quantum mechanics (QM) : Use DFT (e.g., B3LYP/6-31G*) to calculate electrostatic potential surfaces, identifying electrophilic centers (e.g., carbonyl groups or chlorophenyl moieties) .
• MD simulations : Model solvent effects on reaction pathways (e.g., in DMF vs. THF) to predict kinetic vs. thermodynamic control .
  • Experimental validation : Compare computational predictions with $^{19}F$-NMR (if fluorinated analogs are synthesized) or kinetic profiling .

Q. What strategies resolve contradictions in biological activity data across in vitro vs. in vivo studies for this compound?

• Analysis framework :

Pharmacokinetic factors : Assess metabolic stability (e.g., liver microsome assays) and membrane permeability (Caco-2 assays) to explain bioavailability discrepancies .

Target engagement : Use SPR or ITC to measure binding affinity to purported targets (e.g., kinases or GPCRs).

Data normalization : Apply Hill equation modeling to account for assay-specific variables (e.g., pH, serum protein interference) .

Q. How can structure-activity relationship (SAR) studies guide the design of analogs with enhanced potency?

• SAR design :

Modification	Impact	Reference
Chlorophenyl → Trifluoromethylphenyl	Increased lipophilicity & target affinity
Pyridazine → Triazole	Altered hydrogen-bonding capacity
Methyl group on pyrazole → Ethyl	Steric effects on enzyme binding

• Validation : Synthesize analogs via parallel synthesis and screen using high-throughput assays (e.g., fluorescence polarization for target inhibition) .

Q. What advanced separation techniques improve the resolution of diastereomers or tautomeric forms during purification?

• Techniques :

• Chiral HPLC : Use amylose-based columns with heptane/ethanol gradients for enantiomeric resolution .
• Membrane technologies : Employ nanofiltration to separate tautomers based on molecular weight cutoffs (MWCO) .
  • Monitoring : Track tautomerization via variable-temperature NMR or IR spectroscopy .

Methodological Considerations

Q. How should researchers design experiments to evaluate the compound’s stability under physiological conditions?

• Protocol :

Forced degradation : Expose to pH 1–10 buffers, UV light, and elevated temperatures (40–60°C) for 48–72 hours .

Analytical tools : LC-MS/MS identifies degradation products; Arrhenius plots predict shelf-life .

Statistical analysis : Use Weibull models to quantify degradation kinetics .

Q. What integrative approaches reconcile discrepancies between computational predictions and experimental reaction yields?

• Workflow :

• Retrospective analysis : Compare calculated activation energies (QM) with observed yields. Adjust solvent parameters or transition-state models in simulations .
• Machine learning : Train models on historical reaction data (e.g., solvent polarity, catalyst type) to refine predictive accuracy .